(4-(2-(1H-imidazol-1-yl)ethyl)piperazin-1-yl)(2,5-dimethylfuran-3-yl)methanone

• IUPAC Name: (2,5-dimethylfuran-3-yl)-[4-(2-imidazol-1-ylethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H22N4O2/c1-13-11-15(14(2)22-13)16(21)20-9-7-18(8-10-20)5-6-19-4-3-17-12-19/h3-4,11-12H,5-10H2,1-2H3
• InChI Key: PADCUKXAJKYQAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCN(CC2)CCN3C=CN=C3
• Molecular Formula: C16H22N4O2
• Molecular Weight: 302.37 g/mol

Description

The compound belongs to a class of chemicals that have been extensively studied for their potential biological activities. Its structure suggests it could be involved in interactions with biological molecules due to the presence of functional groups known for their reactivity and binding capabilities.

Synthesis Analysis

The synthesis of similar compounds typically involves multi-step reactions, starting from basic building blocks like diacetyl, aromatic aldehyde, 2-(piperazin-1-yl)ethanamine, and ammonium acetate, using catalysts such as SO4^2−/Y2O3 in ethanol (Rajkumar, Kamaraj, & Krishnasamy, 2014). These methods emphasize the importance of optimizing conditions to achieve the desired product with high yield and purity.

Molecular Structure Analysis

The molecular structure of compounds within this family is characterized using techniques like IR, 1H and 13C NMR, and mass spectral studies. These methods help in confirming the structural integrity and purity of the synthesized compounds (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Chemical Reactions and Properties

Compounds similar to the one have shown reactivity in various chemical reactions, indicative of their potential in synthesis and modification for desired properties. For example, the synthesis of substituted (1-(benzyl)-1H-1,2,3-triazol-4-yl)(piperazin-1-yl)methanone conjugates involves reactions that highlight the chemical versatility and reactivity of the piperazine and imidazole rings (Manasa et al., 2020).

Physical Properties Analysis

The physical properties of such compounds are often studied through crystallography to understand their solid-state conformation, as well as solubility and stability tests to determine their applicability in various conditions. These analyses are crucial for determining the compound's suitability for further development in pharmaceutical or chemical applications.

Chemical Properties Analysis

The chemical properties, including reactivity, stability under various conditions, and interactions with other molecules, are pivotal. The presence of functional groups like imidazole and piperazine rings suggests potential biological activity, including binding to receptors or enzymes (Manasa et al., 2020).

Mechanism of Action

Imidazole Ring

The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole is a key component of many biologically active molecules, including histidine and various enzymes. Imidazole derivatives show a wide range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .